Dotetracontane
Overview
Description
Dotetracontane is a chemical compound with the molecular formula C42H86 . It is classified under the high molecular weight non-polar hydrocarbon group of compounds .
Synthesis Analysis
Dotetracontane may be used as an analytical reference standard for the determination of the analyte in aerosol samples . It can also serve as an internal standard for the analysis of opium and morphine drug samples by various chromatographic techniques .Molecular Structure Analysis
The molecular structure of Dotetracontane is a long chain of carbon atoms, with each carbon atom bonded to two hydrogen atoms . The molecular weight of Dotetracontane is 591.132 Da .Physical And Chemical Properties Analysis
Dotetracontane has a density of 0.8±0.1 g/cm3, a boiling point of 536.1±13.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . It has an enthalpy of vaporization of 78.2±0.8 kJ/mol and a flash point of 428.1±9.4 °C . The index of refraction is 1.457, and it has a molar refractivity of 196.6±0.3 cm3 . It has no H bond acceptors or donors, and 39 freely rotating bonds .Scientific Research Applications
Analytical Standard Calibration
Dotetracontane is utilized as an analytical standard in various chemical and physical research applications. Its well-defined structure and physical properties make it an ideal candidate for calibrating and testing analytical instruments, particularly those used in chromatography and mass spectrometry .
Thermophysical Property Research
The compound is also used in the study of thermophysical properties . Researchers access critically evaluated thermodynamic property data for pure compounds with a primary focus on organics, which includes Dotetracontane. This data is crucial for understanding the behavior of organic compounds under different temperatures and pressures .
Mechanism of Action
Target of Action
Dotetracontane is a high molecular weight non-polar hydrocarbon . Instead, it is often used as an analytical reference standard in various chromatographic techniques .
Pharmacokinetics
As a large, non-polar molecule, it is likely to have low solubility in water and may accumulate in fatty tissues . Its absorption, distribution, metabolism, and excretion (ADME) properties would be expected to reflect these characteristics.
Action Environment
The action of dotetracontane can be influenced by environmental factors such as temperature and the presence of other substances. For example, its melting point is 83-86°C , so it will be a solid at room temperature and a liquid at higher temperatures. Its non-reactive nature makes it stable under a wide range of conditions .
properties
IUPAC Name |
dotetracontane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H86/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-42H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FTJPDYTXORWVLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H86 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20221210 |
Source
|
| Record name | Dotetracontane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20221210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
591.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7098-20-6 |
Source
|
| Record name | Dotetracontane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007098206 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dotetracontane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20221210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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